5-Methyleneisocarbacyclin
5-Methyleneisocarbacyclin
Brand Name:
Vulcanchem
CAS No.:
109838-17-7
VCID:
VC20785055
InChI:
InChI=1S/C22H34O4/c1-3-4-5-8-18(23)10-11-19-20-13-16(12-17(20)14-21(19)24)15(2)7-6-9-22(25)26/h10-12,17-21,23-24H,2-9,13-14H2,1H3,(H,25,26)/b11-10+/t17-,18-,19+,20-,21+/m0/s1
SMILES:
CCCCCC(C=CC1C(CC2C1CC(=C2)C(=C)CCCC(=O)O)O)O
Molecular Formula:
C22H34O4
Molecular Weight:
362.5 g/mol
5-Methyleneisocarbacyclin
CAS No.: 109838-17-7
Cat. No.: VC20785055
Molecular Formula: C22H34O4
Molecular Weight: 362.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 109838-17-7 |
|---|---|
| Molecular Formula | C22H34O4 |
| Molecular Weight | 362.5 g/mol |
| IUPAC Name | 5-[(3aS,5R,6R,6aS)-5-hydroxy-6-[(E,3S)-3-hydroxyoct-1-enyl]-1,3a,4,5,6,6a-hexahydropentalen-2-yl]hex-5-enoic acid |
| Standard InChI | InChI=1S/C22H34O4/c1-3-4-5-8-18(23)10-11-19-20-13-16(12-17(20)14-21(19)24)15(2)7-6-9-22(25)26/h10-12,17-21,23-24H,2-9,13-14H2,1H3,(H,25,26)/b11-10+/t17-,18-,19+,20-,21+/m0/s1 |
| Standard InChI Key | RCWYUXZFANPADR-UNWKAXEJSA-N |
| Isomeric SMILES | CCCCC[C@@H](/C=C/[C@H]1[C@@H](C[C@H]2[C@@H]1CC(=C2)C(=C)CCCC(=O)O)O)O |
| SMILES | CCCCCC(C=CC1C(CC2C1CC(=C2)C(=C)CCCC(=O)O)O)O |
| Canonical SMILES | CCCCCC(C=CC1C(CC2C1CC(=C2)C(=C)CCCC(=O)O)O)O |
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